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Compound of Interest

Compound Name: Methyl 2-(hydroxyamino)acetate

Cat. No.: B12952994

Get Quote

Technical Guide: Methyl 2-
(hydroxyamino)acetate
Advanced Characterization, Synthesis, and Application
Protocols
Part 1: Executive Summary & Strategic Utility
Methyl 2-(hydroxyamino)acetate (commonly referred to as Methyl N-hydroxyglycinate) is a

specialized amino acid derivative characterized by the presence of a secondary hydroxylamine

moiety (

) at the

-position. Unlike standard amino esters, this compound serves as a critical "switch" scaffold in
peptidomimetic drug design, allowing for the introduction of hydrogen bond donors/acceptors
that deviate from the classical Ramachandran plot space.[1]

Core Utility:
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Peptidomimetics: Precursor for N-hydroxy peptides, which exhibit resistance to proteolytic

degradation.[1]

Metal Chelation: Acts as a bidentate ligand precursor for siderophore mimics (e.g., Amavadin

analogues).[1]

Synthetic Versatility: Serves as a nitrone precursor via oxidation, enabling 1,3-dipolar

cycloaddition strategies.[1]

Critical Advisory: This compound is thermodynamically unstable in its free base form, prone to

oxidation and spontaneous cyclization.[1] This guide prioritizes the hydrochloride salt form for

isolation and storage.[1]

Part 2: Chemical Identity & Physical Properties
Chemical Identification

Parameter Detail

IUPAC Name Methyl 2-(hydroxyamino)acetate

Common Synonyms
Methyl N-hydroxyglycinate; N-Hydroxyglycine

methyl ester

CAS Number

Not widely listed as free base (Generic N-

hydroxy esters: 61295-92-9 for cyano-

analogues)

Molecular Formula

Molecular Weight
105.09 g/mol (Free Base); ~141.55 g/mol (HCl

Salt)

SMILES COC(=O)CN(O)

Physical Property Profile
Note: Data below synthesizes experimental observations for the class of N-hydroxy amino acid

esters, as specific literature values for the methyl ester are often protocol-dependent.
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Property Value / Description Context & Causality

Physical State (Free Base) Pale yellow viscous oil

High viscosity due to

intermolecular H-bonding (

,

).

Physical State (HCl Salt)
White to off-white hygroscopic

solid

Ionic lattice stabilizes the

amine, preventing oxidation.[1]

Melting Point (HCl Salt) ~145–150 °C (Decomposes)

Typical for short-chain amino

ester salts; decomposition

driven by decarboxylation or

cyclization.

Solubility
High: Water, MeOH, DMSO,

DMFLow: Hexanes, Et₂O

Polar hydroxylamine group

dominates solvation

energetics.[1]

pKa (Conjugate Acid) ~3.5 – 4.0

Significantly lower than glycine

methyl ester (~7.[1]6) due to

the electron-withdrawing

oxygen on nitrogen.[1]

Stability Low (Free Base)

Rapidly oxidizes to nitrones in

air; cyclizes to

diketopiperazines (DKP).[1]

Part 3: Synthesis & Fabrication Protocols
Strategic Route Selection
Two primary pathways exist. Method A (Nucleophilic Substitution) is preferred for scale and

simplicity.[1] Method B (Oxime Reduction) is reserved for cases where enantioselectivity is

required (for substituted analogues).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Glycine_methyl_ester_hydrochloride
https://en.wikipedia.org/wiki/Glycine_methyl_ester_hydrochloride
https://en.wikipedia.org/wiki/Glycine_methyl_ester_hydrochloride
https://en.wikipedia.org/wiki/Glycine_methyl_ester_hydrochloride
https://en.wikipedia.org/wiki/Glycine_methyl_ester_hydrochloride
https://en.wikipedia.org/wiki/Glycine_methyl_ester_hydrochloride
https://en.wikipedia.org/wiki/Glycine_methyl_ester_hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12952994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Bromoacetate
(Br-CH2-COOMe)

Substitution
(SN2 Reaction)

Hydroxylamine HCl
(NH2OH·HCl) + Et3N

Methyl 2-(hydroxyamino)acetate
(Target)

  Yield: 50-65%

Methyl Glyoxylate Oxime
(HO-N=CH-COOMe)

  Yield: 70-80%
(Method B)

NaCNBH3 / AcOH
(Selective Reduction)

Click to download full resolution via product page

Figure 1: Comparison of synthetic routes. Method A is the standard laboratory protocol.

Protocol: Nucleophilic Substitution (Method A)
Objective: Synthesize Methyl 2-(hydroxyamino)acetate hydrochloride on a 10 mmol scale.

Reagents:

Methyl bromoacetate (1.53 g, 10 mmol)[1]

Hydroxylamine hydrochloride (2.08 g, 30 mmol) [3.0 eq excess essential to prevent over-

alkylation][1]

Triethylamine (Et

N) or Sodium Acetate[1]

Solvent: Methanol (anhydrous)[1]

Step-by-Step Methodology:

Preparation: Dissolve Hydroxylamine HCl (30 mmol) in Methanol (20 mL) at 0°C.

Neutralization: Add Et
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N (30 mmol) dropwise. A white precipitate (

) will form.[1] Stir for 15 min.

Addition: Add Methyl bromoacetate (10 mmol) dropwise to the hydroxylamine slurry at 0°C.

Mechanism:[1] The free hydroxylamine acts as the nucleophile, displacing bromide via

.[1]

Reaction: Allow to warm to Room Temperature (RT) and stir for 12–18 hours. Monitor via

TLC (stain with Ninhydrin; product turns red/brown).[1]

Workup (Critical):

Evaporate Methanol under reduced pressure (keep bath <40°C).[1]

Resuspend residue in dry Diethyl Ether (

).[1] The product salt may precipitate, or impurities will.[1]

Purification: Flash chromatography is difficult due to polarity.[1] Preferred method is

crystallization as the hydrochloride salt from MeOH/Et

O.[1]

Validation Criteria:

H NMR (DMSO-d

):

3.65 (s, 3H,

), 3.85 (s, 2H,

), 9.5-10.5 (br,

).[1]

Absence of: Tri-alkylated byproducts (check for multiple
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signals).

Part 4: Stability & Handling Logic
The "Achilles' heel" of N-hydroxy amino esters is their tendency to self-condense. Unlike simple

amino esters, the N-hydroxy group adds a layer of redox instability.[1]

Degradation Pathways
Methyl N-hydroxyglycinate

(Free Base)

Oxidation (Air/O2) Self-Condensation

Nitrone Species
(CH2=N(O)-COOMe)

N,N'-Dihydroxy-DKP
(Diketopiperazine)

  -2 MeOH

Click to download full resolution via product page

Figure 2: Primary degradation pathways. DKP formation is irreversible.[1]

Storage Protocol
Form: Store exclusively as the Hydrochloride (HCl) or Tosylate (TsOH) salt.

Conditions: -20°C, under Argon/Nitrogen atmosphere. Desiccator required (hygroscopic).[1]

Shelf Life:

Free Base:[1] < 24 hours (use immediately).[1]

HCl Salt: 6–12 months if dry.[1]

Part 5: Applications in Drug Discovery
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N-Hydroxy Peptides
The incorporation of this monomer into a peptide backbone creates a hydroxamic acid linkage (

).

Effect: The N-OH group can chelate metalloprotease active site ions (e.g.,

in MMPs).[1]

Protocol: Coupling requires specialized reagents.[1] Standard EDC/HOBt can cause O-

acylation.[1]

Recommended: Use HATU or PyBOP with pre-activation to favor N-acylation.[1]

Siderophore Mimicry (Amavadin)
Methyl N-hydroxyglycinate is a structural synthon for Amavadin, a natural vanadium complex

found in Amanita mushrooms.[1]

Mechanism: The hydroxylamine nitrogen and the carboxylate oxygen form a stable 5-

membered chelate ring with early transition metals (V, Mo).[1]

References
Hubregtse, T. (2007).[1][2] Synthesis and evaluation of N-hydroxy amino acids for vanadium

coordination. ResearchGate.

Tsuji, H., et al. (2014).[1] Synthesis of Dipeptides by Boronic Acid Catalysis. Thieme E-
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Ottus, E., et al. (2012).[1] Hydroxylamine derivatives in peptide synthesis. Journal of Organic

Chemistry. (General reference for N-hydroxy peptide stability).

PubChem Compound Summary.Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[3] (Cited

for distinction/exclusion). [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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